Cas no 52811-48-0 (4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester)

• Product name: 4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester
• CAS No: 52811-48-0
• MF: C₂₁H₁₉N₃O₂
• MW: 345.394464731216
• CID: 2064551
• PubChem ID: 11371381

4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester
• Lyalin
• Lyaline
• lyanine
• methyl 4-[(beta-carbolin-1-yl)methyl]-5-vinyl-1,4-dihydropyridine-3-carboxylate
• (+)-5-Vinyl-1,4-dihydro-4-(9H-pyrido[3,4-b]indol-1-ylmethyl)-3-pyridinecarboxylic acid methyl ester
• 52811-48-0
• DB-299379
• methyl 5-ethenyl-4-(9H-pyrido[3,4-b]indol-1-ylmethyl)-1,4-dihydropyridine-3-carboxylate

• Inchi： InChI=1S/C21H19N3O2/c1-3-12-15-10-17-19-14(8-9-22-17)13-6-4-5-7-18(13)24(19)20(12)23-11-16(15)21(25)26-2/h3-9,11-12,15,20,23H,1,10H2,2H3
• InChI Key： JTTRUFOGCIVOCO-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CNC2C(C=C)C1Cc1nccc3c4ccccc4n2c13

Computed Properties

• Exact Mass: 345.147726857Da
• Monoisotopic Mass: 345.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids